Cas no 3520-52-3 (2-methyl-6-propylphenol)

• Product Name: 2-methyl-6-propylphenol
• CAS No: 3520-52-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00086137
• CID: 317282
• PubChem ID: 248475
• Update Time: 2025-05-19

2-methyl-6-propylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methyl-6-propyl-
• 2-methyl-6-propylphenol
• EN300-206717
• F9995-1188
• Phenol, 2-methyl-6-propyl-
• 3520-52-3
• NSC 65610
• NCIOpen2_000189
• A1-28929
• NSC65610
• DTXSID90289923
• CCG-358825
• NSC-65610
• SCHEMBL1005722
• 26615-74-7
• 2-propyl-6-methylphenol
• AKOS006342809
• 2-methyl-6-propyl-phenol
• DTXCID70241069
• 2-Methyl--propylphenol
• DB-338607
• G90236

• MDL： MFCD00086137
• Inchi： 1S/C10H14O/c1-3-5-9-7-4-6-8(2)10(9)11/h4,6-7,11H,3,5H2,1-2H3
• InChI Key： NXSQQKKFGJHACS-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.9688 (estimate)
• Melting Point: 46.81°C (estimate)
• Boiling Point: 236.65°C (estimate)
• Flash Point: 101.5°C
• Refractive Index: 1.5104 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-6-propylphenol

2-Methyl-6-Propylphenol (CAS No. 3520-52-3): Properties, Applications, and Market Insights

2-Methyl-6-propylphenol (CAS No. 3520-52-3) is an organic compound belonging to the class of alkylphenols. This aromatic compound features a phenol ring substituted with a methyl group at the 2-position and a propyl group at the 6-position. Its molecular formula is C₁₀H₁₄O, and it is widely recognized for its versatile applications in industries such as flavor and fragrance, pharmaceutical intermediates, and specialty chemicals.

The physical and chemical properties of 2-methyl-6-propylphenol make it a valuable compound in various formulations. It typically appears as a colorless to pale yellow liquid with a characteristic phenolic odor. The compound exhibits moderate solubility in organic solvents but limited solubility in water, which is a common trait among alkylphenols. Its boiling point ranges between 230-235°C, and it has a relative density of approximately 0.98 g/cm³ at 20°C.

In the flavor and fragrance industry, 2-methyl-6-propylphenol is prized for its unique aromatic profile. It contributes woody, smoky, and slightly spicy notes, making it a popular choice for creating complex scent compositions. Recent trends in natural and sustainable fragrances have increased interest in this compound as a building block for bio-based aroma chemicals. Consumers searching for "natural fragrance alternatives" or "sustainable perfume ingredients" will find this compound relevant to their queries.

The pharmaceutical sector utilizes 2-methyl-6-propylphenol as a key intermediate in synthesizing various active pharmaceutical ingredients (APIs). Its phenolic structure makes it a valuable precursor in the production of antioxidant compounds and anti-inflammatory agents. With growing interest in "phenolic compounds in medicine" and "natural antioxidants," this compound aligns well with current research trends in nutraceuticals and preventive healthcare.

From a market perspective, the demand for 2-methyl-6-propylphenol has shown steady growth, particularly in Asia-Pacific regions where the flavor and fragrance industries are expanding rapidly. Industry analysts tracking "specialty chemicals market growth" or "alkylphenol derivatives demand" often highlight this compound as an important niche product. The global shift toward green chemistry and sustainable manufacturing processes has also influenced production methods for this chemical.

Recent innovations in synthetic methodologies for 2-methyl-6-propylphenol have focused on improving yield and reducing environmental impact. Catalytic processes using zeolite catalysts or ionic liquids have shown promise in making production more efficient. These developments respond to frequent searches about "green synthesis of phenolic compounds" and "eco-friendly chemical production."

Quality control and analytical testing of 2-methyl-6-propylphenol typically involve techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). The compound's purity is crucial for its end-use applications, especially in sensitive industries like pharmaceuticals. Professionals searching for "phenol analysis methods" or "alkylphenol purity testing" will find this information particularly relevant.

Storage and handling recommendations for 2-methyl-6-propylphenol include keeping the compound in tightly sealed containers away from heat sources and oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be followed when working with this chemical. This addresses common queries about "chemical storage best practices" and "safe handling of phenolic compounds."

The future outlook for 2-methyl-6-propylphenol appears positive, with potential applications emerging in advanced material science and renewable energy technologies. Researchers are exploring its use in polymer stabilization and as a component in energy storage systems. These innovative applications connect with trending searches about "new uses for phenolic compounds" and "chemicals in sustainable technologies."

For purchasers and distributors, understanding the supply chain dynamics of 2-methyl-6-propylphenol is essential. The compound is typically available in various purity grades (98%, 99%, etc.) and packaging options ranging from laboratory-scale quantities to bulk industrial shipments. This information responds to frequent business queries about "chemical sourcing strategies" and "specialty chemical procurement."

In conclusion, 2-methyl-6-propylphenol (CAS No. 3520-52-3) represents an important specialty chemical with diverse applications across multiple industries. Its unique properties, combined with growing interest in sustainable and bio-based chemicals, position it as a compound of continuing relevance in the chemical marketplace. The ongoing development of new applications and production methods ensures that this alkylphenol derivative will remain an area of interest for researchers and industrial users alike.